Cas no 1249616-29-2 (2,2-dimethyl-1-(3-methylpyridin-2-yl)propan-1-amine)

• Product Name: 2,2-dimethyl-1-(3-methylpyridin-2-yl)propan-1-amine
• CAS No: 1249616-29-2
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 4581281
• Update Time: 2025-05-24

2,2-dimethyl-1-(3-methylpyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-DIMETHYL-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE
• 2-Pyridinemethanamine, α-(1,1-dimethylethyl)-3-methyl-
• 2,2-Dimethyl-1-(3-methylpyridin-2-yl)propan-1-amine
• 2,2-dimethyl-1-(3-methylpyridin-2-yl)propan-1-amine

• Inchi： 1S/C11H18N2/c1-8-6-5-7-13-9(8)10(12)11(2,3)4/h5-7,10H,12H2,1-4H3
• InChI Key： YYCWWTRKRRLKER-UHFFFAOYSA-N
• SMILES： NC(C1=NC=CC=C1C)C(C)(C)C

Additional information on 2,2-dimethyl-1-(3-methylpyridin-2-yl)propan-1-amine

Comprehensive Overview of 2,2-dimethyl-1-(3-methylpyridin-2-yl)propan-1-amine (CAS No. 1249616-29-2)

2,2-dimethyl-1-(3-methylpyridin-2-yl)propan-1-amine (CAS No. 1249616-29-2) is a specialized organic compound with a unique molecular structure that combines a pyridine ring with a branched aliphatic amine. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of both pyridine and amine functional groups in its structure makes it particularly interesting for researchers exploring novel bioactive molecules.

In the pharmaceutical sector, compounds containing 3-methylpyridine moieties have shown promise in drug discovery programs targeting neurological disorders and metabolic diseases. The 2,2-dimethylpropylamine component of this molecule may contribute to enhanced bioavailability and metabolic stability, which are critical factors in modern drug design. Recent studies have highlighted the importance of such structurally diverse amines in developing next-generation therapeutics with improved efficacy and safety profiles.

From a chemical perspective, the CAS 1249616-29-2 compound exhibits interesting physicochemical properties. The steric hindrance provided by the dimethyl groups influences its reactivity pattern, making it potentially valuable for asymmetric synthesis applications. Researchers have noted that such hindered amines can serve as effective ligands in catalytic systems or as building blocks for more complex molecular architectures.

The synthesis of 2,2-dimethyl-1-(3-methylpyridin-2-yl)propan-1-amine typically involves multi-step organic transformations, often starting from readily available pyridine derivatives. Recent advances in green chemistry have prompted investigations into more sustainable production methods for such compounds, addressing growing concerns about environmental impact in chemical manufacturing. This aligns with current industry trends toward eco-friendly synthesis protocols and atom-efficient reactions.

Analytical characterization of CAS 1249616-29-2 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's stability under various conditions has become a subject of particular interest, as understanding degradation pathways is crucial for its potential commercial applications. Modern analytical approaches combining computational modeling with experimental data are being applied to predict and optimize the performance characteristics of this molecule.

In material science applications, the amine-functionalized pyridine structure of this compound offers possibilities for developing novel polymers or coordination complexes. Its potential as a monomer or additive in specialty materials is being explored, particularly in contexts where nitrogen-containing heterocycles can impart desirable properties to the final product. The compound's molecular features may contribute to thermal stability or electronic characteristics in advanced material systems.

Regulatory considerations for 2,2-dimethyl-1-(3-methylpyridin-2-yl)propan-1-amine follow standard chemical safety protocols, with researchers required to conduct appropriate risk assessments before handling. While not classified as hazardous under normal circumstances, proper laboratory practices should always be observed when working with this or any organic compound. The growing emphasis on responsible chemical management in research institutions has increased documentation requirements for such specialty chemicals.

The commercial availability of CAS 1249616-29-2 has expanded in recent years to meet rising research demand. Several specialty chemical suppliers now offer this compound in various quantities and purity grades, reflecting its growing importance in multiple scientific disciplines. Pricing and availability trends suggest increasing interest from both academic and industrial research sectors worldwide.

Future research directions for this compound may explore its biological activity profile more comprehensively, particularly in areas such as enzyme inhibition or receptor modulation. The combination of its structural features makes it a compelling candidate for further pharmacological investigation. Additionally, its potential as an intermediate in the synthesis of more complex molecules continues to attract attention from synthetic chemists.

From an intellectual property perspective, various applications and derivatives related to 2,2-dimethyl-1-(3-methylpyridin-2-yl)propan-1-amine have been documented in recent patent literature. This indicates active commercial interest in exploiting the compound's unique properties across different technological fields. Researchers should conduct thorough patent searches before developing applications involving this molecule.

In conclusion, 2,2-dimethyl-1-(3-methylpyridin-2-yl)propan-1-amine (CAS No. 1249616-29-2) represents an interesting case study in how relatively simple molecular structures can offer diverse application possibilities. Its continued study contributes to our understanding of structure-activity relationships in medicinal chemistry and demonstrates the ongoing importance of heterocyclic compounds in scientific advancement. As research techniques become more sophisticated, we can anticipate new discoveries about this compound's potential utility across multiple disciplines.